3-[(Thiophen-2-ylmethyl)(formyl)amino]propanoic acid

• Molecular Formula: C9H11NO3S
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 3-[formyl(thiophen-2-ylmethyl)amino]propanoic acid
• InChI: InChI=1S/C9H11NO3S/c11-7-10(4-3-9(12)13)6-8-2-1-5-14-8/h1-2,5,7H,3-4,6H2,(H,12,13)
• InChI Key: UFSNSMKRMRYQRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN(CCC(=O)O)C=O

Description

3-[(Thiophen-2-ylmethyl)(formyl)amino]propanoic acid is a useful research compound. Its molecular formula is C9H11NO3S and its molecular weight is 213.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-[(thiophen-2-ylmethyl) (formyl)amino]-propionate (15.6 g) prepared in the step 2 was added to a solution of 5.4 g of potassium hydroxide in 100 mL of ethanol and stirred at room temperature for 2 hours. The solvent was evaporated from the reaction solution in vacuo, 50 mL of water was added to the residue and the mixture was subjected to extraction with diethyl ether. The resulting aqueous solution was slowly neutralized with a 1N aqueous solution of hydrochloric acid with stirring to adjust to pH 3 followed by extracting with diethyl ether. The organic layer was separated, washed with water and a saturated solution of sodium chloride successively and dried over anhydrous magnesium sulfate and the solvent was evaporated therefrom in vacuo to give 13.8 g of the objective compound as light yellow liquid.